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Compound of Interest
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Cat. No.: B1221197 Get Quote

Disclaimer: The direct synthesis of chlorine trifluoride (ClF₃) is an exceptionally hazardous

process that should only be attempted by highly trained professionals in specialized, controlled

environments. Due to the extreme dangers associated with its production and handling, this

document does not provide a synthesis protocol. Instead, this guide offers an in-depth overview

of the known properties, reactivity, and critical safety procedures for chlorine trifluoride to

support researchers, scientists, and professionals in understanding and mitigating its

substantial risks.

Introduction to Chlorine Trifluoride
Chlorine trifluoride (ClF₃) is an interhalogen compound first isolated in 1930 by Ruff and

Krug.[1] It is a colorless, poisonous, and corrosive gas that condenses into a pale-greenish

yellow liquid under pressure at room temperature.[1] The molecule's geometry is approximately

T-shaped, a structure consistent with VSEPR theory predictions.[1]

Historically, ClF₃ has been explored for various high-energy applications, including as a military

incendiary agent, a component in rocket propulsion systems, and in nuclear fuel processing.[1]

[2] Today, its primary use is in the semiconductor industry for cleaning chemical vapor

deposition (CVD) chambers.[1][3] The extreme reactivity of ClF₃ allows for the efficient removal

of solid residues without dismantling the equipment, thereby reducing downtime and potential

personnel exposure to hazardous materials.[3]

The very properties that make ClF₃ useful also render it one of the most dangerous and

reactive chemicals known.[2] It is a powerful oxidizing and fluorinating agent, capable of
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igniting materials that are typically considered non-flammable, such as asbestos, sand, and

glass.[1]

Physicochemical and Hazard Data
The inherent risks of chlorine trifluoride are underscored by its physical properties and

hazard ratings. All personnel must be thoroughly familiar with this data before entering any

area where ClF₃ is handled or stored.

Property Value

Molecular Formula ClF₃

Molecular Weight 92.45 g/mol [4]

Appearance Colorless gas or pale greenish-yellow liquid[1]

Odor Sweet and suffocating[5]

Boiling Point 11.75 °C (53.2 °F)[4]

Melting Point -76.3 °C (-105.4 °F)[4]

Vapor Pressure 1.44 atm @ 21.1 °C (21.5 psia @ 70 °F)[3]

Vapor Density 3.21 (Air = 1)[6]

IDLH 12 ppm[6]

NFPA 704 Ratings
Health: 4, Flammability: 0, Instability: 3, Special:

W, OX[6]

The Chemistry of Extreme Reactivity
The formation of chlorine trifluoride involves the direct reaction of elemental chlorine and

fluorine (Cl₂ + 3F₂ → 2ClF₃).[7] Fluorine, being the most electronegative element, is a more

powerful oxidizer than chlorine, enabling it to oxidize chlorine itself.[2] This results in a molecule

with extreme oxidizing potential, surpassing even that of elemental fluorine in some cases due

to its liquid state at near-ambient temperatures.[2]

Reactivity with Materials
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Chlorine trifluoride reacts violently, often explosively, with a vast range of organic and

inorganic materials.[1]

Water: The reaction with water is violent and can be explosive, producing highly toxic and

corrosive byproducts including hydrofluoric acid (HF), hydrochloric acid (HCl), oxygen, and

oxygen difluoride.[1][6]

Metals: It corrodes most metals, even noble metals like platinum and gold.[1] However,

metals such as steel, copper, and nickel form a stable, passive metal fluoride layer that

resists further reaction, allowing them to be used for storage containers after proper

passivation.[1][8]

Organic Compounds: It is hypergolic with nearly all organic materials, meaning it ignites

them on contact without an ignition source.[1] This includes fuels, cloth, wood, oils, and

grease.[1][5]

Non-flammable Materials: In a testament to its extreme power, ClF₃ can ignite materials

considered fully oxidized or non-combustible. Famously, it can set fire to sand, asbestos,

glass, and even concrete.[1] In one industrial accident, a spill of 900 kg of ClF₃ burned

through 30 cm of concrete and an additional 90 cm of gravel below it.[1][3]

The diagram below illustrates the hazardous reactivity pathways of chlorine trifluoride upon

release.

Caption: Hazardous reaction pathways of ClF₃ with common materials.

Experimental Protocol: Emergency Spill Response
Due to the extreme danger, a detailed protocol for responding to a chlorine trifluoride leak is

critical. This procedure prioritizes life safety and hazard containment.

Objective: To safely manage and mitigate a gaseous ClF₃ leak from a cylinder within an

exhausted gas cabinet.

Materials:

Full-body, gas-tight, chemically resistant protective suit (Standard EN 943-2).[9]
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Self-Contained Breathing Apparatus (SCBA) with a full facepiece, operated in pressure-

demand mode (Standard EN 137).[9]

Chemically resistant gloves (Standard EN 374) and safety footwear (Standard EN ISO

20345).[9]

Portable gas detection equipment for ClF₃, HF, and HCl.

Emergency communication devices.

Procedure:

Immediate Evacuation and Alarm: Upon detection of a leak, all personnel must evacuate the

immediate area. Activate the facility's toxic gas alarm and emergency response system.

Assemble Emergency Response Team (ERT): Only trained and properly equipped ERT

personnel may approach the leak area. A minimum of two responders ("buddy system") is

required for entry, with a fully equipped backup team on standby.

Donning PPE: The ERT must don full PPE as specified above in a safe, upwind location.

Verify the operational status of SCBA and communication equipment.

Area Assessment: Cautiously approach the leak area, using portable detectors to monitor

the concentration of ClF₃ and its hydrolysis byproducts.[9] The primary goal is to assess the

situation without taking direct action initially. A ClF₃ leak contained within an exhausted gas

cabinet is considered under control and does not pose an immediate external threat.[4]

Isolate the Source (If Safe):

If the leak is from a valve that can be safely closed remotely, do so. DO NOT attempt to

manually tighten fittings or the valve on a leaking cylinder under pressure.

If the leak cannot be stopped, the safest course of action is often to allow the cylinder to

vent within the exhausted enclosure. The leak will not worsen rapidly, and any initial fire

from contact with combustible materials (e.g., plastic tubing, labels) will self-extinguish

once those materials are consumed.[4]
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Fire Control:DO NOT USE WATER OR CO₂ FIRE EXTINGUISHERS. These will react

violently with ClF₃.[1] The only known effective method for controlling a ClF₃-fueled fire is to

flood the area with an inert gas like nitrogen or argon to displace oxygen.[1] For fires

involving surrounding materials, cool the area with flooding quantities of water from a safe,

unmanned position, but avoid direct water contact with the leaking ClF₃.[10]

Decontamination: After the cylinder is empty and the area is ventilated, decontamination can

begin. This process involves neutralizing acidic residues (primarily HF) and must be

performed by trained hazardous materials teams.[8]

Medical Surveillance: All personnel involved in the response, regardless of perceived

exposure, must undergo immediate medical evaluation, with special attention to delayed

effects of HF exposure.[5]

The workflow for this emergency response is outlined in the diagram below.
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Caption: Workflow for responding to a chlorine trifluoride cylinder leak.
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Handling, Storage, and System Design
Strict engineering and administrative controls are mandatory for mitigating the risks of chlorine
trifluoride.

Storage: Cylinders must be stored upright in a cool, dry, well-ventilated area, secured to

prevent falling, and segregated from all combustible and reactive materials.[9][10] Storage

areas should be equipped with leak detection and alarm systems.

Materials of Construction: Systems must be constructed from compatible materials, such as

stainless steel, copper, or Monel, that have been properly cleaned and passivated.[8]

Passivation involves treating the metal surfaces with a fluorinating agent to create a

protective metal fluoride film.[2] The use of elastomers and mechanical connections should

be minimized to limit potential leak and ignition points.[2]

Handling: Only experienced and properly trained personnel should handle ClF₃.[9] Cylinders

should only be used to deliver gaseous ClF₃ unless specialized equipment is in place, as the

liquid is significantly more reactive.[2][4] Systems must be purged with a dry inert gas (e.g.,

nitrogen) before introducing ClF₃ and when taking the system out of service.[9] Never use oil

or grease on any fittings.[9]

By adhering to these stringent safety protocols and maintaining a profound respect for its

extreme reactivity, professionals can reduce the significant risks associated with chlorine
trifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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